Cas no 2172058-46-5 (tert-butyl N-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ylcarbamate)

• Product Name: tert-butyl N-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ylcarbamate
• CAS No: 2172058-46-5
• MF: C₁₁H₂₀N₆O₂
• MW: 268.315501213074
• CID: 6238649
• PubChem ID: 165597403
• Update Time: 2025-06-30

tert-butyl N-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ylcarbamate
• tert-butyl N-[3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-yl]carbamate
• EN300-1623780
• 2172058-46-5

• Inchi： 1S/C11H20N6O2/c1-10(2,3)19-9(18)13-11(5-6-12-7-11)8-14-15-16-17(8)4/h12H,5-7H2,1-4H3,(H,13,18)
• InChI Key： MTLKUEQUVUIUCN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C2=NN=NN2C)CNCC1)=O

Computed Properties

• Exact Mass: 268.16477390g/mol
• Monoisotopic Mass: 268.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 94Ų

Additional information on tert-butyl N-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ylcarbamate

Comprehensive Introduction to tert-butyl N-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ylcarbamate (CAS No. 2172058-46-5)

The compound tert-butyl N-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ylcarbamate, identified by its CAS number 2172058-46-5, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. This molecule features a unique structural framework combining a pyrrolidine ring with a 1-methyl-1H-1,2,3,4-tetrazole moiety, protected by a tert-butyl carbamate group. Such a configuration makes it a valuable intermediate in the synthesis of bioactive compounds, particularly in the development of small-molecule drugs targeting neurological and metabolic disorders.

Recent trends in drug discovery highlight the growing demand for heterocyclic compounds like 2172058-46-5, owing to their versatility in modulating biological pathways. Researchers are increasingly exploring its potential as a scaffold for kinase inhibitors or GPCR modulators, aligning with the industry's focus on precision medicine. The tetrazole ring, known for its metabolic stability and hydrogen-bonding capacity, enhances the compound's pharmacokinetic properties, making it a hotspot for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) group in 2172058-46-5 serves as a robust protecting group for amines, enabling selective reactions in multi-step syntheses. This attribute is critical in peptidomimetic and fragment-based drug design, where controlled deprotection is essential. The compound's stability under acidic conditions further expands its utility in solid-phase peptide synthesis (SPPS), a technique widely adopted in bioconjugation and proteomics research.

Environmental and regulatory considerations are also pivotal in the application of 2172058-46-5. With the rise of green chemistry principles, efforts to optimize its synthesis using catalytic methods or biocatalysis have gained traction. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to ensure high purity, addressing the stringent quality standards of Good Manufacturing Practice (GMP) in pharmaceutical production.

In the context of intellectual property, patents involving tert-butyl N-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)pyrrolidin-3-ylcarbamate often focus on its derivatization for novel therapeutic agents. For instance, its incorporation into covalent inhibitors or PROTACs (Proteolysis-Targeting Chimeras) exemplifies its adaptability in cutting-edge modalities. This aligns with the surge in searches for "tetrazole-based drug candidates" and "Boc-protected amine applications" across scientific databases.

To conclude, CAS 2172058-46-5 represents a multifaceted tool in modern chemistry, bridging fundamental research and industrial applications. Its role in advancing drug discovery pipelines and material science underscores the importance of continued exploration into its properties and derivatives. As the scientific community prioritizes sustainable synthesis and targeted therapies, this compound is poised to remain a focal point of innovation.